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Compound of Interest

Compound Name: GSK3395879

Cat. No.: B15577275 Get Quote

Despite a comprehensive search for the application of GSK3395879 in respiratory disease

models, no publicly available scientific literature, clinical trial data, or other documentation could

be identified for this specific compound.

This lack of information prevents the creation of the requested detailed application notes,

experimental protocols, data tables, and signaling pathway diagrams. The compound

"GSK3395879" may be an internal designation for a preclinical candidate that has not yet been

disclosed publicly, a program that was discontinued before reaching publication stages, or an

incorrect identifier.

For researchers, scientists, and drug development professionals interested in

GlaxoSmithKline's (GSK) respiratory disease pipeline, it is recommended to consult GSK's

official publications and clinical trial registries for information on their publicly disclosed

compounds.

General Approaches to Studying Novel Compounds
in Respiratory Disease Models
While specific data for GSK3395879 is unavailable, the following sections provide a general

overview of the experimental models and protocols commonly used to evaluate novel

therapeutic agents for respiratory diseases like asthma and Chronic Obstructive Pulmonary

Disease (COPD). This information is based on established methodologies in the field.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15577275?utm_src=pdf-interest
https://www.benchchem.com/product/b15577275?utm_src=pdf-body
https://www.benchchem.com/product/b15577275?utm_src=pdf-body
https://www.benchchem.com/product/b15577275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Common In Vitro and In Vivo Respiratory Disease
Models
Researchers typically employ a range of models to assess the efficacy and mechanism of

action of new compounds.

Model Type Specific Model Key Readouts

In Vitro
Human Bronchial Epithelial

Cells (HBECs)

Cytokine/chemokine release

(e.g., IL-6, IL-8), gene

expression, barrier function

Human Airway Smooth Muscle

Cells (HASMCs)

Proliferation, contraction,

calcium signaling

Macrophages (e.g., THP-1

derived)

Phagocytosis, inflammatory

mediator release

In Vivo
Ovalbumin (OVA)-induced

Allergic Asthma (Mouse)

Airway hyperresponsiveness

(AHR), bronchoalveolar lavage

(BAL) fluid cell counts

(eosinophils), IgE levels, lung

histology

House Dust Mite (HDM)-

induced Allergic Asthma

(Mouse)

Similar to OVA model,

considered more clinically

relevant

Lipopolysaccharide (LPS)-

induced Airway Inflammation

(Mouse/Rat)

BAL fluid cell counts

(neutrophils), pro-inflammatory

cytokine levels

Cigarette Smoke-induced

COPD (Mouse)

Airway inflammation,

emphysema development

(mean linear intercept),

pulmonary function tests

General Experimental Workflow for Preclinical
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The evaluation of a new compound in respiratory models generally follows a structured

workflow.

Caption: A generalized workflow for preclinical evaluation of respiratory disease drug

candidates.

Hypothetical Signaling Pathway in Airway
Inflammation
Given that many respiratory diseases are characterized by inflammation, a common

therapeutic strategy is to target key inflammatory signaling pathways. The diagram below

illustrates a simplified, hypothetical signaling cascade that could be a target for a novel anti-

inflammatory compound.
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Caption: A simplified diagram of a common inflammatory signaling pathway in airway epithelial

cells.

Should information regarding GSK3395879 become publicly available, a more specific and

detailed analysis can be provided. Researchers are encouraged to monitor scientific databases

and corporate press releases for updates on novel therapeutic agents.
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To cite this document: BenchChem. [No Public Data Available for GSK3395879 in
Respiratory Disease Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577275#application-of-gsk3395879-in-respiratory-
disease-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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